Cas no 49843-50-7 (3-t-Butyl-5-hydroxy-methyl benzoate)

3-t-Butyl-5-hydroxymethyl benzoate is a specialized ester derivative of benzoic acid, featuring a tert-butyl group at the 3-position and a hydroxymethyl substituent at the 5-position. This compound is valued for its unique steric and electronic properties, which make it useful as an intermediate in organic synthesis, particularly in the preparation of fine chemicals, pharmaceuticals, and functional materials. The hydroxymethyl group offers reactivity for further derivatization, while the t-butyl moiety enhances stability and influences solubility. Its structural features also lend potential utility in polymer chemistry and as a building block for advanced molecular frameworks. The compound is typically handled under controlled conditions due to its reactive functional groups.

3-t-Butyl-5-hydroxy-methyl benzoate structure

49843-50-7 structure

Product Name:3-t-Butyl-5-hydroxy-methyl benzoate

CAS No:49843-50-7

MF:C₁₂H₁₆O₃

MW:208.253643989563

CID:2116621

PubChem ID:53399216

Update Time:2025-05-26

3-t-Butyl-5-hydroxy-methyl benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-tert-butyl-5-hydroxybenzoate
- SCHEMBL1188779
- DB-319959
- EN300-5380925
- 3-t-Butyl-5-hydroxy-methyl benzoate
- 49843-50-7
- GNUABCZRDPZNRB-UHFFFAOYSA-N
- DTXSID60694580
- Inchi： 1S/C12H16O3/c1-12(2,3)9-5-8(11(14)15-4)6-10(13)7-9/h5-7,13H,1-4H3
- InChI Key： GNUABCZRDPZNRB-UHFFFAOYSA-N
- SMILES： OC1C=C(C(=O)OC)C=C(C=1)C(C)(C)C

Computed Properties

Exact Mass: 208.109944368Da
Monoisotopic Mass: 208.109944368Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 46.5Å²

3-t-Butyl-5-hydroxy-methyl benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B943488-1mg	3-t-Butyl-5-hydroxy-methyl benzoate	49843-50-7		1mg	$ 50.00	2022-06-06
TRC	B943488-2mg	3-t-Butyl-5-hydroxy-methyl benzoate	49843-50-7		2mg	$ 65.00	2022-06-06
TRC	B943488-10mg	3-t-Butyl-5-hydroxy-methyl benzoate	49843-50-7		10mg	$ 95.00	2022-06-06
1PlusChem	1P01FZ3W-50mg	3-t-Butyl-5-hydroxy-methyl benzoate	49843-50-7	95%	50mg	$303.00	2024-05-01
1PlusChem	1P01FZ3W-100mg	3-t-Butyl-5-hydroxy-methyl benzoate	49843-50-7	95%	100mg	$434.00	2024-05-01
1PlusChem	1P01FZ3W-250mg	3-t-Butyl-5-hydroxy-methyl benzoate	49843-50-7	95%	250mg	$595.00	2024-05-01
1PlusChem	1P01FZ3W-500mg	3-t-Butyl-5-hydroxy-methyl benzoate	49843-50-7	95%	500mg	$902.00	2024-05-01
1PlusChem	1P01FZ3W-1g	3-t-Butyl-5-hydroxy-methyl benzoate	49843-50-7	95%	1g	$1139.00	2024-05-01
1PlusChem	1P01FZ3W-2.5g	3-t-Butyl-5-hydroxy-methyl benzoate	49843-50-7	95%	2.5g	$2172.00	2024-05-01
1PlusChem	1P01FZ3W-5g	3-t-Butyl-5-hydroxy-methyl benzoate	49843-50-7	95%	5g	$3183.00	2024-05-01

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Additional information on 3-t-Butyl-5-hydroxy-methyl benzoate

Recent Advances in the Study of 3-t-Butyl-5-hydroxy-methyl benzoate (CAS: 49843-50-7) and Its Applications in Chemical Biology and Medicine

3-t-Butyl-5-hydroxy-methyl benzoate (CAS: 49843-50-7) is a synthetic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological properties. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the most notable advancements in the study of 3-t-Butyl-5-hydroxy-methyl benzoate is its role as a precursor in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization of its therapeutic potential.

In addition to its anti-inflammatory properties, 3-t-Butyl-5-hydroxy-methyl benzoate has also been investigated for its antioxidant capabilities. A recent paper in Free Radical Biology and Medicine reported that the compound effectively scavenges reactive oxygen species (ROS) in cellular models, suggesting its utility in mitigating oxidative stress-related diseases. The study employed electron paramagnetic resonance (EPR) spectroscopy to quantify the compound's radical-scavenging activity, providing robust experimental evidence for its mechanism of action.

Another emerging area of research focuses on the compound's potential as a building block for drug delivery systems. A 2024 study in Advanced Materials highlighted its use in the design of pH-responsive nanocarriers. The researchers functionalized 3-t-Butyl-5-hydroxy-methyl benzoate with polyethylene glycol (PEG) to enhance its solubility and biocompatibility, enabling targeted delivery of chemotherapeutic agents to tumor sites. This innovative approach holds promise for improving the efficacy and safety of cancer treatments.

Despite these promising developments, challenges remain in the clinical translation of 3-t-Butyl-5-hydroxy-methyl benzoate-based therapies. Issues such as metabolic stability, bioavailability, and potential off-target effects require further investigation. Ongoing studies are employing advanced techniques like pharmacokinetic modeling and high-throughput screening to address these limitations and optimize the compound's pharmacological profile.

In conclusion, 3-t-Butyl-5-hydroxy-methyl benzoate (CAS: 49843-50-7) represents a valuable scaffold in chemical biology and medicinal chemistry, with diverse applications ranging from anti-inflammatory and antioxidant therapies to drug delivery systems. Continued research efforts are expected to unlock its full potential and contribute to the development of next-generation therapeutics.